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Compound of Interest
Compound Name: 7-Octen-1-ol

Cat. No.: B081980

L  Get Quote

The physical characteristics of 7-Octen-1-ol are summarized in the table below. These

properties are crucial for its application in various fields, including its use as a building block in

the synthesis of fragrances, flavorings, and other specialty chemicals.[1]

Property

Value

Molecular Formula

CsH160[1][2]

Molecular Weight 128.22 g/mol [1]
Appearance Colorless to almost colorless clear liquid.[1]
Density 0.85 g/cm?3[3]
N ) 188-189 °C at 760 mmHg (estimated)[2][4] 65-
Boiling Point
67 °C at 7 mmHg[1][3][4]
Melting Point -31.5 °C (estimated)[2][3]

Refractive Index

1.440 - 1.445 (at 20°C)[1][2][3]

Vapor Pressure

0.168 mmHg at 25 °C[4]

Flash Point

74.3 °C (166 °F)[2][4]

Water Solubility

1589 mg/L at 25 °C (estimated)[4] 2.488 g/L at
20 °C[2][3]

CAS Number

13175-44-5[1][2][4]
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Experimental Protocols

The determination of the physical properties listed above involves standardized experimental
procedures. Below are detailed methodologies for key measurements.

Density Determination

The density of a liquid can be determined using several methods, including the pycnometer
method and the buoyancy technique (Archimedes' principle).[5]

e Pycnometer Method:

o A pycnometer, which is a glass flask with a specific, accurately known volume, is first
weighed while empty.[5]

o ltis then filled with the liquid sample (7-Octen-1-ol), ensuring no air bubbles are trapped.
o The filled pycnometer is weighed again.

o The mass of the liquid is calculated by subtracting the empty weight from the filled weight.

[5]

o The density is then calculated by dividing the mass of the liquid by the known volume of
the pycnometer.[5][6]

e Hydrometer Method:
o A hydrometer, a calibrated instrument of constant mass, is gently floated in the liquid.[7]

o The density is read directly from the scale on the hydrometer at the point where the liquid
surface meets the stem.[7] This method is direct but may be less precise than the
pycnhometer method.

Boiling Point Determination

Boiling point can be determined by distillation or micro-boiling point methods.[38][9]

« Simple Distillation Method (for larger volumes):

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b081980?utm_src=pdf-body
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.homesciencetools.com/article/liquid-density-project/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The liquid is placed in a distillation flask connected to a condenser and a collection flask.

o Athermometer is positioned so that its bulb is just below the side arm leading to the
condenser, ensuring it measures the temperature of the vapor in equilibrium with the
boiling liquid.[10]

o The liquid is heated, and as it boils, the vapor travels into the condenser.

o The temperature is monitored, and the point at which it remains constant during the
collection of the distillate is recorded as the boiling point.[8]

e Micro-Boiling Point Method (for small volumes):
o A small amount of the liquid is placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the test tube.[11]

o The apparatus is heated in a controlled manner (e.g., in a Thiele tube or a metal heating
block).[9][11]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.[9]

o Heating is stopped, and the liquid is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[9]

Refractive Index Determination

The refractive index is a fundamental optical property. It can be measured using a
refractometer or interferometry methods.

e Abbe Refractometer Method:
o Afew drops of the liquid sample are placed on the prism surface of the refractometer.

o The prisms are closed and locked.
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o Light is passed through the sample, and the user looks through the eyepiece.

o The control knob is adjusted until the boundary line between the light and dark regions is
sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

e Interferometry Method:

o More advanced techniques, such as those using a Michelson interferometer, can provide
high-precision measurements.[12]

o In this method, a liquid-containing cell is placed in one arm of the interferometer.[12]

o By rotating the cell and analyzing the resulting interference fringe pattern, the refractive
index can be calculated with high accuracy.[12][13]

Viscosity Determination

Viscosity measures a liquid's resistance to flow and can be determined using various types of
viscometers.[14]

o Falling Sphere Viscometer:

o This method relies on Stokes' Law and measures the time it takes for a sphere of known
size and density to fall through the liquid under the influence of gravity.[14][15]

o The liquid is placed in a graduated cylinder.

o The sphere is dropped into the liquid, and the time it takes to travel between two marked
points is recorded.[15]

o The terminal velocity of the sphere is calculated.

o The viscosity is then determined using an equation that incorporates the densities of the
sphere and the liquid, the radius of the sphere, and its terminal velocity.[15][16]

¢ Rotational Viscometer:
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o Aspindle is immersed in the liquid and rotated at a constant speed.[14]

o The instrument measures the torque required to overcome the viscous drag of the fluid on
the spindle.[17]

o The viscosity is directly proportional to the measured torque and can be read from the
instrument, often after inputting constants related to the spindle and speed used.[14][17]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid sample like 7-Octen-1-ol.
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Caption: Workflow for Physical Property Characterization of a Liquid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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